Cas no 2229081-03-0 (tert-butyl N-3-amino-2-(5-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(5-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate
• CAS No: 2229081-03-0
• MF: C₁₄H₂₁ClFN₃O₂
• MW: 317.78684592247
• CID: 6128825
• PubChem ID: 165707686
• Update Time: 2025-06-13

tert-butyl N-3-amino-2-(5-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(5-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate
• tert-butyl N-[3-amino-2-(5-chloro-2-fluoropyridin-3-yl)-2-methylpropyl]carbamate
• 2229081-03-0
• EN300-1891071

• Inchi： 1S/C14H21ClFN3O2/c1-13(2,3)21-12(20)19-8-14(4,7-17)10-5-9(15)6-18-11(10)16/h5-6H,7-8,17H2,1-4H3,(H,19,20)
• InChI Key： FZESCESSXLITQR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C(C)(CN)CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 317.1306328g/mol
• Monoisotopic Mass: 317.1306328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-3-amino-2-(5-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate

Research Brief on tert-butyl N-3-amino-2-(5-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate (CAS: 2229081-03-0)

In recent years, the compound tert-butyl N-3-amino-2-(5-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate (CAS: 2229081-03-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and targeted therapies. The presence of both a fluoropyridine and a tert-butyl carbamate moiety in its structure makes it a versatile intermediate for further chemical modifications, enabling the exploration of diverse biological activities.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacokinetic properties and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that tert-butyl N-3-amino-2-(5-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate serves as a key intermediate in the synthesis of potent and selective inhibitors of the JAK-STAT signaling pathway, which is implicated in various inflammatory and autoimmune diseases. The researchers employed a multi-step synthetic route, starting from commercially available 5-chloro-2-fluoropyridine, to achieve high yields and purity of the target compound.

Another significant application of this compound lies in its role as a building block for PROTACs (Proteolysis Targeting Chimeras). A recent preprint on bioRxiv (2024) highlighted its use in the design of bifunctional molecules that selectively degrade disease-causing proteins. The study reported that the incorporation of tert-butyl N-3-amino-2-(5-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate into the linker region of PROTACs improved their cellular permeability and stability, leading to enhanced degradation efficiency of target proteins in vitro and in vivo.

Furthermore, the compound's potential in oncology research has been explored. A collaborative study between academic and industrial researchers (Nature Communications, 2023) investigated its utility in the development of small-molecule inhibitors targeting mutant forms of EGFR (Epidermal Growth Factor Receptor). The results indicated that derivatives of tert-butyl N-3-amino-2-(5-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate exhibited nanomolar affinity for EGFR mutants while sparing the wild-type receptor, suggesting a promising strategy for overcoming resistance to existing EGFR inhibitors in non-small cell lung cancer.

In conclusion, tert-butyl N-3-amino-2-(5-chloro-2-fluoropyridin-3-yl)-2-methylpropylcarbamate (CAS: 2229081-03-0) represents a valuable chemical entity in modern drug discovery. Its versatility as a synthetic intermediate and its potential in diverse therapeutic areas underscore the importance of continued research into its applications. Future studies should focus on expanding its utility in targeted protein degradation and exploring its potential in other disease contexts, such as neurodegenerative disorders and infectious diseases.